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Introduction
1-Iodo-4-nitrobenzene is an aromatic organic compound that serves as a vital intermediate

and building block in various fields of chemical synthesis.[1][2] With the chemical formula

C₆H₄INO₂, it is structurally a benzene ring substituted with an iodo group and a nitro group at

the para (1 and 4) positions.[3] Its utility is primarily derived from the distinct reactivity of its two

functional groups: the iodo group is an excellent leaving group, making it suitable for a wide

range of metal-catalyzed cross-coupling reactions, while the nitro group can be readily reduced

to an amino group, opening pathways for further functionalization.[4][5]

This dual functionality makes 1-Iodo-4-nitrobenzene a valuable precursor in the synthesis of

pharmaceuticals, agrochemicals, dyestuffs, and other complex organic molecules.[2][6] This

document provides a comprehensive overview of its physical and chemical properties, spectral

data, an experimental protocol for its synthesis, and essential safety information.

Physical and Chemical Properties
1-Iodo-4-nitrobenzene is a solid at room temperature, appearing as a crystalline powder

ranging in color from light yellow to brown.[1][6][7] It is stable under normal temperatures and

pressures but is noted to be light-sensitive.[2][8][9] The compound is largely insoluble in water

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b147127?utm_src=pdf-interest
https://www.benchchem.com/product/b147127?utm_src=pdf-body
https://www.benchchem.com/product/b147127?utm_src=pdf-body
https://www.solubilityofthings.com/1-iodo-4-nitro-benzene
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB2346959.htm
https://pubchem.ncbi.nlm.nih.gov/compound/1-Iodo-4-nitrobenzene
https://www.nbinno.com/article/other-organic-chemicals/optimizing-organic-synthesis-reliable-1-iodo-4-nitrobenzene-supply-xo
https://www.researchgate.net/figure/Plot-of-1-iodo-4-nitrobenzene-I-NB-conversion-and-yields-of-4-iodoaniline-I-AN-and_fig1_350772895
https://www.benchchem.com/product/b147127?utm_src=pdf-body
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB2346959.htm
https://www.guidechem.com/encyclopedia/1-iodo-4-nitrobenzene-dic6324.html
https://www.benchchem.com/product/b147127?utm_src=pdf-body
https://www.solubilityofthings.com/1-iodo-4-nitro-benzene
https://www.guidechem.com/encyclopedia/1-iodo-4-nitrobenzene-dic6324.html
https://www.thermofisher.com/order/catalog/product/122380250
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB2346959.htm
https://m.chemicalbook.com/ProductMSDSDetailCB2346959_EN.htm
https://msds.nipissingu.ca/Inventory/Home/DownloadFile/1867
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b147127?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


but shows good solubility in various organic solvents, including ethanol, acetone, chloroform,

ethyl acetate, and benzene.[1][6]

Table 1: Physical and Chemical Properties of 1-Iodo-4-nitrobenzene

Property Value Source(s)

Molecular Formula C₆H₄INO₂ [3][6][8]

Molecular Weight 249.01 g/mol [3][10]

Appearance
Light yellow to brown

crystalline powder
[1][6][7][8]

Melting Point 171-173 °C [2][11]

Boiling Point 289 °C at 772 mmHg [2][11]

Density 2.033 - 2.273 g/cm³ [1][8]

Vapor Pressure 0.004 mmHg at 25 °C [8]

Flash Point 100 °C (212 °F) - closed cup

Water Solubility Insoluble [1][6][8]

Stability
Stable under normal

conditions; light sensitive.
[2][9]

InChI Key
SCCCFNJTCDSLCY-

UHFFFAOYSA-N
[6]

CAS Number 636-98-6 [3][6][8]

Spectral Data
Spectroscopic data is critical for the identification and characterization of 1-Iodo-4-
nitrobenzene.

Table 2: Spectral Data Summary for 1-Iodo-4-nitrobenzene
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Technique Data Highlights Source(s)

¹H NMR

Spectra available, with

characteristic shifts for the

aromatic protons. In CDCl₃,

peaks are observed around

7.9 ppm.

[3][12]

¹³C NMR

Spectra available, showing

distinct signals for the

substituted aromatic carbons.

[13]

IR Spectroscopy

Conforms to structure, with

characteristic peaks for nitro

and aromatic C-H groups.

[3][7][14]

Mass Spectrometry (MS)

Electron ionization (EI) mass

spectra are available for

structural confirmation.

[3][15]

Reactivity and Applications
1-Iodo-4-nitrobenzene is a versatile reagent in organic synthesis.[16]

Cross-Coupling Reactions: The carbon-iodine bond is relatively weak, making the compound

an excellent substrate for various metal-catalyzed cross-coupling reactions (e.g., Suzuki,

Sonogashira, Heck) to form new carbon-carbon or carbon-heteroatom bonds.[4]

Nucleophilic Aromatic Substitution: The electron-withdrawing nitro group activates the

aromatic ring, allowing the iodo group to be replaced by strong nucleophiles.[1]

Reduction of Nitro Group: The nitro group can be selectively reduced to an amine (NH₂),

yielding 4-iodoaniline.[5] This product is a precursor for other bifunctional molecules.

Intermediate Synthesis: It is a key intermediate in the production of pharmaceuticals and

agrochemicals.[2][6] For instance, it has been used in the formulation of arylisoquinolones

with anti-inflammatory activity.[11][16]
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Experimental Protocol: Synthesis of 1-Iodo-4-
nitrobenzene
The most common laboratory synthesis of 1-Iodo-4-nitrobenzene involves the diazotization of

4-nitroaniline, followed by a Sandmeyer-type reaction with a potassium iodide solution.[11][17]

[18]

Objective: To synthesize 1-Iodo-4-nitrobenzene from 4-nitroaniline.

Materials:

4-nitroaniline (p-nitroaniline)[17]

Concentrated Sulfuric Acid (H₂SO₄)[17]

Sodium Nitrite (NaNO₂)[11]

Potassium Iodide (KI)[11]

Deionized Water

Ethyl Alcohol (for recrystallization)[11][16]

Ice

Procedure:

Preparation of the Amine Salt Solution: In a flask, carefully add 0.41 mL of concentrated

H₂SO₄ to 3 mL of water.[11] To this acidic solution, add 0.5 g of 4-nitroaniline.[11] Stir the

mixture until the amine is largely dissolved.[18]

Diazotization: Cool the amine salt solution in an ice bath to between 0-5 °C.[11][16] In a

separate beaker, prepare a cold solution of 0.25 g of sodium nitrite in 0.75 mL of water.[11]

Add the sodium nitrite solution dropwise to the chilled amine salt solution, maintaining the

temperature below 10 °C throughout the addition.[17][19][20] Stir the resulting mixture in the

ice bath for several minutes to ensure the complete formation of the diazonium salt.[18]
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Formation of Aryl Iodide: In a separate container, dissolve 1 g of potassium iodide in 3 mL of

water.[11][16] Add the cold diazonium salt solution in portions to the potassium iodide

solution with stirring.[11][18] Evolution of nitrogen gas (N₂) will be observed as a foam or

plume.[19]

Isolation of Crude Product: Once the nitrogen evolution ceases, gently warm the reaction

mixture on a water bath to ensure the reaction is complete.[17] Allow the mixture to cool. The

crude 1-Iodo-4-nitrobenzene will precipitate as a solid.[11] Collect the solid product via

vacuum filtration using a Büchner funnel and wash it thoroughly with cold water.[11][18]

Purification (Recrystallization): To purify the product, dissolve the crude solid in a minimum

amount of hot ethyl alcohol.[11][16] Filter the hot solution to remove any insoluble impurities.

Allow the filtrate to cool slowly to room temperature. The purified product will crystallize as

shiny brown crystals.[11]

Final Steps: Collect the purified crystals by vacuum filtration, wash with a small amount of

cold ethanol, and allow them to air dry.[18][20] Record the final yield and melting point.[11]

Key Considerations:

Maintaining a low temperature (below 10 °C) during the diazotization step is critical to

prevent the diazonium salt from decomposing or undergoing unwanted side reactions, which

can reduce yield and create colored by-products.[19][20][21]

Diazonium salts can be explosive when dry; always keep them in solution and avoid heating

them directly.[18]

Mandatory Visualization
The synthesis of 1-Iodo-4-nitrobenzene can be visualized as a two-step workflow, starting

from 4-nitroaniline.
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4-Nitroaniline

4-Nitrobenzene
diazonium salt Diazotization 

1) H₂SO₄, H₂O
2) NaNO₂ (aq)

(0-5 °C)

1-Iodo-4-nitrobenzene Iodination 

KI (aq)

Click to download full resolution via product page

Caption: Workflow for the synthesis of 1-Iodo-4-nitrobenzene.

Safety and Handling
1-Iodo-4-nitrobenzene is a hazardous substance and must be handled with appropriate safety

precautions.[10] It is harmful if swallowed, inhaled, or in contact with skin, and causes skin and

serious eye irritation.[22]

Table 3: GHS Hazard Information

Pictogram(s) Signal Word Hazard Statement(s)

alt text Warning

H302: Harmful if swallowed.[3]

H312: Harmful in contact with

skin.[3] H315: Causes skin

irritation. H319: Causes

serious eye irritation.[22]

H332: Harmful if inhaled.

H335: May cause respiratory

irritation.[22]

Handling and Storage:

Handling: Use in a well-ventilated area.[10] Avoid breathing dust and prevent all personal

contact.[10] Wear protective gloves, clothing, and eye/face protection.[9] Wash hands

thoroughly after handling.[8] Do not eat, drink, or smoke when using this product.[9][10]
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Storage: Store in a tightly closed container in a cool, dry, and well-ventilated place.[8] Keep

away from incompatible substances such as strong bases, oxidizing agents, and reducing

agents.[2][10] The material is light-sensitive and should be stored accordingly.[9]

First Aid Measures:

If Inhaled: Remove the person to fresh air and keep them comfortable for breathing.[8][9]

If on Skin: Remove all contaminated clothing immediately. Wash skin with plenty of soap and

water.[8][10]

If in Eyes: Rinse cautiously with water for several minutes.[8][22] Remove contact lenses if

present and easy to do. Continue rinsing.[9][22]

If Swallowed: Rinse mouth. Give 2-4 cupfuls of milk or water if the victim is conscious and

alert.[8]

In all cases of exposure, seek immediate medical attention.[8][10]

Conclusion
1-Iodo-4-nitrobenzene is a cornerstone intermediate in synthetic organic chemistry. Its well-

defined physical properties, predictable reactivity, and established synthesis protocols make it a

reliable reagent for researchers. A thorough understanding of its chemical behavior and strict

adherence to safety protocols are essential for its effective and safe utilization in the

development of new pharmaceuticals and other advanced materials.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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